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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B10774780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the oral and intravenous administration

of the Acetyl-CoA carboxylase (ACC) inhibitor, CP-640186 hydrochloride, to rats. The

included information is intended to guide researchers in designing and executing in vivo studies

to evaluate the compound's pharmacokinetic and pharmacodynamic properties.

Overview
CP-640186 is a potent, isozyme-nonselective inhibitor of both ACC1 and ACC2, the rate-

limiting enzymes in fatty acid synthesis.[1][2][3] Inhibition of ACC leads to a decrease in

malonyl-CoA levels, which in turn suppresses fatty acid synthesis and promotes fatty acid

oxidation.[4][5] These mechanisms make CP-640186 a valuable tool for research in metabolic

diseases such as obesity and diabetes.

Quantitative Data Summary
The following tables summarize the pharmacokinetic parameters and effective doses of CP-

640186 in male Sprague-Dawley rats.

Table 1: Pharmacokinetic Parameters of CP-640186 in Male Sprague-Dawley Rats[1][6]
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Parameter Intravenous (5 mg/kg) Oral (10 mg/kg)

Plasma Half-life (t½) 1.5 h 1.5 h

Bioavailability (F) - 39%

Plasma Clearance (Clp) 65 mL/min/kg -

Volume of Distribution (Vdss) 5 L/kg -

Time to Maximum

Concentration (Tmax)
- 1.0 h

Maximum Concentration

(Cmax)
- 345 ng/mL

Area Under the Curve (AUC0-

∞)
- 960 ng·h/mL

Table 2: Effective Doses (ED50) of CP-640186 in Rats[1][3][4][5]

Pharmacodynamic Effect Tissue ED50 (mg/kg)

Malonyl-CoA Lowering Liver 55

Soleus Muscle 6

Quadriceps Muscle 15

Cardiac Muscle 8

Inhibition of Fatty Acid

Synthesis
Whole Body 13

Stimulation of Fatty Acid

Oxidation
Whole Body ~30

Signaling Pathway
CP-6401t86 exerts its effects by inhibiting Acetyl-CoA Carboxylase (ACC), a critical enzyme in

lipid metabolism. The diagram below illustrates the signaling pathway affected by CP-640186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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